Cas no 1805420-14-7 (2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide
• CAS No: 1805420-14-7
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4893164
• Update Time: 2025-06-27

2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-3-2-4(10)12-5(7(8)9)6(3)16(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： NTOFODLTEQWUBB-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide

2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide (CAS No. 1805420-14-7): A Comprehensive Overview

2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide (CAS No. 1805420-14-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide is particularly noteworthy. The presence of a difluoromethyl group, an iodine atom, and a methoxy substituent on the pyridine ring, along with the sulfonamide functional group, imparts distinct chemical and biological properties to this molecule. These features make it an attractive candidate for drug development, particularly in the areas of oncology and infectious diseases.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide is believed to contribute to its stability and bioavailability. Additionally, the iodine atom can serve as a versatile handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic targets.

The synthesis of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide has been reported using various methodologies. One common approach involves the reaction of 6-iodo-4-methoxypyridin-3(2H)-one with difluoroacetyl chloride followed by sulfonation. This multi-step process requires careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and microwave-assisted reactions.

In terms of biological activity, 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide has demonstrated potent inhibitory effects against several cancer cell lines. Studies have shown that it can effectively target key signaling pathways involved in tumor growth and metastasis. For instance, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising lead compound for the development of anticancer drugs.

Beyond oncology, 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide has also shown potential in combating infectious diseases. Research indicates that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The sulfonamide moiety is known for its antibacterial properties, and the addition of fluorinated and iodinated groups may enhance its efficacy against drug-resistant strains.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide. Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its pharmacodynamics and pharmacokinetics in human subjects.

In conclusion, 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonamide (CAS No. 1805420-14-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as oncology and infectious diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.